Cas no 892403-84-8 (1-Propanol, 3-[3-[(methylamino)methyl]phenoxy]-)

• Product Name: 1-Propanol, 3-[3-[(methylamino)methyl]phenoxy]-
• CAS No: 892403-84-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 1940037
• PubChem ID: 57355503
• Update Time: 2025-04-21

1-Propanol, 3-[3-[(methylamino)methyl]phenoxy]- Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 3-[3-[(methylamino)methyl]phenoxy]-
• 3-[3-(methylaminomethyl)phenoxy]propan-1-ol
• 3-(3-Methylaminomethyl-phenoxy)-propan-1-ol
• 892403-84-8
• 3-{3-[(METHYLAMINO)METHYL]PHENOXY}PROPAN-1-OL
• AKOS010934322
• DTXSID70723193
• NMCFGZGUFQMOPQ-UHFFFAOYSA-N
• SCHEMBL1033919

• Inchi： 1S/C11H17NO2/c1-12-9-10-4-2-5-11(8-10)14-7-3-6-13/h2,4-5,8,12-13H,3,6-7,9H2,1H3
• InChI Key： NMCFGZGUFQMOPQ-UHFFFAOYSA-N
• SMILES： O(C1=CC=CC(=C1)CNC)CCCO

Computed Properties

• Exact Mass: 195.125928785Da
• Monoisotopic Mass: 195.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5Ų